Cas no 2137690-14-1 (1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid)

• Product Name: 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid
• CAS No: 2137690-14-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6258220
• PubChem ID: 165478615
• Update Time: 2025-06-27

1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid
• EN300-1083806
• 2137690-14-1

• Inchi： 1S/C11H18O4/c1-2-15-10(14)11(9(12)13)7-5-3-4-6-8-11/h2-8H2,1H3,(H,12,13)
• InChI Key： CWFLFOWRAZTVCM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CCCCCC1)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid

Professional Introduction to 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid (CAS No. 2137690-14-1)

1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137690-14-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cycloheptane core functionalized with an ethoxycarbonyl group and a carboxylic acid moiety, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The unique arrangement of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The ethoxycarbonyl group, also known as an acyl chloride derivative when in certain contexts, introduces reactivity that is highly useful in forming amide and ester bonds, which are fundamental in drug design. The presence of the cycloheptane ring provides a rigid scaffold that can influence the conformation and binding affinity of the molecule when incorporated into larger structures. This combination of features positions 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid as a promising candidate for further exploration in various chemical and biological applications.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing researchers to explore its utility more efficiently. The ability to modify the cycloheptane ring and the attached functional groups offers a high degree of customization, enabling the creation of derivatives with tailored properties. Such flexibility is particularly valuable in drug discovery, where subtle structural modifications can significantly impact biological activity.

In the context of pharmaceutical research, 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid has been investigated for its potential role in synthesizing novel therapeutic agents. Its structural framework is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, derivatives of cycloalkanes have been explored for their anti-inflammatory and analgesic properties, while acylated compounds are frequently employed in the development of protease inhibitors. The combination of these motifs suggests that 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid could serve as a precursor for drugs targeting similar mechanisms.

The carboxylic acid functionality at the other end of the molecule further extends its synthetic utility. Carboxylic acids are well-known for their ability to participate in various reactions, including esterification, amidation, and decarboxylation, which are pivotal in constructing complex molecular architectures. This reactivity makes 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid a versatile building block for organic synthesis.

Recent studies have highlighted the importance of cycloalkyl-containing compounds in medicinal chemistry due to their unique pharmacokinetic profiles and reduced toxicity compared to acyclic analogs. The seven-membered cycloheptane ring in 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid contributes to its favorable physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug development. These attributes make it an attractive scaffold for designing next-generation pharmaceuticals.

The ethoxycarbonyl group also plays a crucial role in modulating the reactivity of the molecule. It can be selectively transformed into other functional groups under appropriate conditions, allowing for further derivatization. This adaptability is particularly useful in library synthesis efforts, where a diverse array of compounds can be generated from a single precursor. Such libraries are invaluable tools for high-throughput screening campaigns aimed at identifying lead compounds with desired biological activity.

In conclusion, 1-(ethoxycarbonyl)cycloheptane-1-carboxylic acid (CAS No. 2137690-14-1) represents a fascinating compound with broad potential applications in synthetic chemistry and pharmaceutical research. Its unique structural features—comprising both a rigid cycloheptane ring and reactive functional groups—make it an excellent candidate for further exploration. As synthetic techniques continue to evolve and our understanding of molecular interactions deepens, compounds like this are poised to play an increasingly important role in the discovery and development of novel therapeutic agents.